N-(2-fluoro-5-methylphenyl)-2-(1H-indol-3-yl)acetamide

• IUPAC Name: N-(2-fluoro-5-methylphenyl)-2-(1H-indol-3-yl)acetamide
• InChI: InChI=1S/C17H15FN2O/c1-11-6-7-14(18)16(8-11)20-17(21)9-12-10-19-15-5-3-2-4-13(12)15/h2-8,10,19H,9H2,1H3,(H,20,21)
• InChI Key: PWJODVIRGIRKGP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)F)NC(=O)CC2=CNC3=CC=CC=C32
• Molecular Formula: C17H15FN2O
• Molecular Weight: 282.31 g/mol

Description

N-(2-fluoro-5-methylphenyl)-2-(1H-indol-3-yl)acetamide, also known as AM-2201, is a synthetic cannabinoid that is commonly used in scientific research. It was first synthesized in 2008 by Alexandros Makriyannis and his team at Northeastern University. The compound is a potent agonist of the cannabinoid receptors CB1 and CB2, and has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

N-(2-fluoro-5-methylphenyl)-2-(1H-indol-3-yl)acetamide acts as a potent agonist of the CB1 and CB2 receptors, which are part of the endocannabinoid system. The endocannabinoid system plays a role in regulating a variety of physiological processes, including pain, mood, appetite, and sleep. When N-(2-fluoro-5-methylphenyl)-2-(1H-indol-3-yl)acetamide binds to these receptors, it can activate a variety of signaling pathways that can affect these processes.
Biochemical and Physiological Effects:
N-(2-fluoro-5-methylphenyl)-2-(1H-indol-3-yl)acetamide has been shown to have a variety of biochemical and physiological effects. It has been shown to be a potent analgesic, reducing pain in animal models of inflammatory and neuropathic pain. Additionally, it has been shown to have anti-inflammatory effects, reducing inflammation in animal models of arthritis and other inflammatory conditions. It has also been shown to have anti-convulsant properties, reducing seizures in animal models of epilepsy.

Advantages and Limitations for Lab Experiments

N-(2-fluoro-5-methylphenyl)-2-(1H-indol-3-yl)acetamide has several advantages for use in lab experiments. It is a potent and selective agonist of the CB1 and CB2 receptors, which allows researchers to study the effects of cannabinoids on the body in a controlled manner. Additionally, it has been shown to have a variety of effects on the body, making it useful for studying a variety of physiological processes.
However, there are also limitations to using N-(2-fluoro-5-methylphenyl)-2-(1H-indol-3-yl)acetamide in lab experiments. It is a synthetic compound, which means that it may not accurately reflect the effects of natural cannabinoids found in the body. Additionally, it is a potent compound, which means that it may have side effects or be toxic at high doses.

Future Directions

There are many future directions for research on N-(2-fluoro-5-methylphenyl)-2-(1H-indol-3-yl)acetamide. One area of interest is the role of the endocannabinoid system in regulating mood and anxiety. Additionally, researchers are interested in studying the effects of N-(2-fluoro-5-methylphenyl)-2-(1H-indol-3-yl)acetamide on the immune system and its potential use as an anti-inflammatory agent. Finally, researchers are interested in developing new synthetic cannabinoids that can selectively target specific receptors in the endocannabinoid system, which could lead to the development of new drugs for a variety of conditions.

Synthesis Methods

N-(2-fluoro-5-methylphenyl)-2-(1H-indol-3-yl)acetamide can be synthesized using a variety of methods, including the use of palladium-catalyzed coupling reactions and the use of reagents such as lithium aluminum hydride and boron trifluoride etherate. The synthesis of N-(2-fluoro-5-methylphenyl)-2-(1H-indol-3-yl)acetamide is complex and requires specialized equipment and expertise.

Scientific Research Applications

N-(2-fluoro-5-methylphenyl)-2-(1H-indol-3-yl)acetamide is commonly used in scientific research to study the effects of cannabinoids on the human body. It has been shown to have a variety of effects, including analgesic, anti-inflammatory, and anti-convulsant properties. Additionally, it has been used to study the effects of cannabinoids on the brain, including the role of the endocannabinoid system in regulating mood, appetite, and sleep.